Cas no 13719-80-7 (Diethyl 3,4,5,6-tetrafluorophthalate)

• Product Name: Diethyl 3,4,5,6-tetrafluorophthalate
• CAS No: 13719-80-7
• MF: C₁₂H₁₀F₄O₄
• MW: 294.199018001556
• CID: 2915105
• PubChem ID: 22011351
• Update Time: 2025-04-21

Diethyl 3,4,5,6-tetrafluorophthalate Chemical and Physical Properties

Names and Identifiers

• SCHEMBL6578769
• DB-220354
• DTXSID401334620
• 13719-80-7
• diethyl3,4,5,6-tetrafluorophthalate
• Diethyl 3,4,5,6-tetrafluorophthalate

• Inchi： 1S/C12H10F4O4/c1-3-19-11(17)5-6(12(18)20-4-2)8(14)10(16)9(15)7(5)13/h3-4H2,1-2H3
• InChI Key： YQSPVGBYBRQSDH-UHFFFAOYSA-N
• SMILES： FC1=C(C(=C(C(C(=O)OCC)=C1C(=O)OCC)F)F)F

Computed Properties

• Exact Mass: 294.05152144Da
• Monoisotopic Mass: 294.05152144Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 331
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 52.6Ų